Cas no 124700-41-0 (2-Fluoro-5-iodobenzoic acid)

• Product Name: 2-Fluoro-5-iodobenzoic acid
• CAS No: 124700-41-0
• MF: C₇H₄FIO₂
• MW: 266.008337974548
• MDL: MFCD03094517
• CID: 63735
• PubChem ID: 2778925
• Update Time: 2025-05-26

2-Fluoro-5-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-iodobenzoic acid
• 5-Iodo-2-fluorobenzoic acid
• 3-AMINO-2-BROMO-5-FLUOROPYRIDINE
• Benzoic acid,2-fluoro-5-iodo
• 2-bromo-5-iodobenzoic acid
• Benzoicacid, 2-fluoro-5-iodo-
• 2-Fluoro-5-iodobenzoicacid
• DTXSID10381195
• PS-7326
• QNNJHBNTHVHALE-UHFFFAOYSA-N
• MFCD03094517
• AC-3964
• Benzoic acid, 2-fluoro-5-iodo-
• FT-0657625
• 2-Fluoro-5-iodobenzoic acid, 97%
• AM61299
• SY018260
• F0786
• BCP14014
• SCHEMBL78403
• 124700-41-0
• CS-W007541
• Z1269165995
• Q-200280
• FT-0600635
• EN300-107762
• AKOS005145857
• DB-006127
• BBL100409
• STL554203
• DTXCID30332220

• MDL： MFCD03094517
• Inchi： 1S/C7H4FIO2/c8-6-2-1-4(9)3-5(6)7(10)11/h1-3H,(H,10,11)
• InChI Key： QNNJHBNTHVHALE-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(C(=O)O)=C1)F

Computed Properties

• Exact Mass: 265.92400
• Monoisotopic Mass: 265.924
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Molecular Weight: 266.01

Experimental Properties

• Color/Form: White or brown crystalline powder
• Density: 2.074
• Melting Point: 163.0 to 167.0 deg-C
• Boiling Point: 324.7 ºC at 760 mmHg
• Flash Point: 150.2℃
• Refractive Index: 1.637
• Water Partition Coefficient: Insoluble in water.
• PSA: 37.30000
• LogP: 2.12850
• Solubility: Insoluble in water
• Sensitiveness: Light Sensitive

2-Fluoro-5-iodobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• HazardClass：IRRITANT
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Fluoro-5-iodobenzoic acid

2-Fluoro-5-Iodobenzoic Acid: A Comprehensive Overview

The compound 2-Fluoro-5-Iodobenzoic Acid, with the CAS number 124700-41-0, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with a fluorine atom at the 2-position and an iodine atom at the 5-position. These substituents impart distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of 2-Fluoro-5-Iodobenzoic Acid typically involves multi-step processes, often starting from fluorinated or iodinated aromatic precursors. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound, minimizing side reactions and improving yield. Researchers have explored the use of transition metal catalysts and microwave-assisted synthesis to optimize the production process, ensuring scalability for industrial applications.

In terms of chemical properties, 2-Fluoro-5-Iodobenzoic Acid exhibits strong acidity due to the electron-withdrawing effects of both the fluorine and iodine substituents. This acidity is further enhanced by the conjugation within the aromatic ring, making it a suitable candidate for various acid-catalyzed reactions. The compound also demonstrates moderate solubility in polar solvents, which is advantageous for its use in solution-based reactions.

The application of 2-Fluoro-5-Iodobenzoic Acid spans across multiple disciplines. In pharmacology, it serves as a key intermediate in the synthesis of bioactive molecules, particularly those targeting specific receptor systems. Recent studies have highlighted its potential in drug design for treating neurological disorders, where its unique electronic properties facilitate interactions with target proteins.

In materials science, 2-Fluoro-5-Iodobenzoic Acid has been employed as a building block for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand due to the carboxylic acid group has been exploited to create porous materials with applications in gas storage and catalysis.

Recent research has also focused on the electrochemical properties of 2-Fluoro-5-Iodobenzoic Acid. Studies have shown that its redox behavior can be tuned by varying the substituents on the aromatic ring, making it a promising candidate for use in organic electronics and energy storage devices such as supercapacitors.

The environmental impact of synthesizing and using 2-Fluoro-5-Iodobenzoic Acid has also come under scrutiny. Efforts are being made to develop greener synthesis routes that minimize waste and reduce energy consumption. Biocatalytic methods and recyclable catalysts are being explored to enhance the sustainability of its production.

In conclusion, 2-Fluoro-5-Iodobenzoic Acid, with its unique structure and versatile properties, continues to be a focal point in both academic and industrial research. Its role as an intermediate in drug development, material synthesis, and electrochemical applications underscores its importance in modern chemistry. As research progresses, new insights into its potential uses are expected to emerge, further solidifying its position as a key compound in various scientific domains.